2-((8-chloro-6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-(8-chloro-6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H17ClN4O3S3/c1-25-16-8-12(21)6-7-15(16)19-17(31(25,27)28)10-22-20(24-19)30-11-18(26)23-13-4-3-5-14(9-13)29-2/h3-10H,11H2,1-2H3,(H,23,26)
• InChI Key: ZTLWANPTVPMMHX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)Cl)C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=CC(=CC=C4)SC
• Molecular Formula: C20H17ClN4O3S3
• Molecular Weight: 493.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a thiazine ring, and an acetamide group. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine and thiazine rings and the introduction of the various substituents. A similar process has been described for the synthesis of benzo[f]pyrimido[1,2-d][1,2,3]triazolo[1,5-a][1,4]diazepinone and its analogues.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and thiazine rings suggests that the compound may have a planar structure, while the various substituents could introduce steric hindrance and affect the overall shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the thiazine ring could potentially undergo reactions involving the sulfur atom, while the acetamide group could participate in reactions involving the carbonyl group and the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. The presence of the various functional groups could also affect these properties.

Scientific Research Applications

Agrochemical Applications

• Crop Protection : The compound and its derivatives have been explored for their potential as agrochemicals. . These derivatives are used to protect crops from pests.

Future Directions

Future research on this compound could involve further exploration of its synthesis, investigation of its physical and chemical properties, and testing of its biological activity. This could potentially lead to the discovery of new pharmaceuticals or other useful compounds.